6-(3,5-Difluorophenyl)-3-pyridinecarbaldehyde
Overview
Description
The compound “6-(3,5-Difluorophenyl)-3-pyridinecarbaldehyde” is likely an organic compound that contains a pyridine ring and a phenyl ring, both of which are common structures in organic chemistry . The presence of the aldehyde functional group (-CHO) suggests that it may be involved in various chemical reactions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through methods like the Claisen-Schmidt condensation . This involves the reaction of a carbonyl compound with a phenyl ring in the presence of a base .Molecular Structure Analysis
The molecular structure of this compound would likely involve a pyridine ring attached to a phenyl ring via a carbon atom. The phenyl ring would have two fluorine atoms attached, and the carbon atom connecting the rings would also have an aldehyde group attached .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions due to the presence of the aldehyde group and the aromatic rings. For instance, it might undergo the Dimroth rearrangement, a type of isomerization of heterocycles .Scientific Research Applications
Synthesis and Structural Properties
- Synthesis Techniques and Biological Properties: Novel pyridine derivatives, closely related to 6-(3,5-Difluorophenyl)-3-pyridinecarbaldehyde, were synthesized using carbon-carbon coupling, characterized by XRD and spectroscopic techniques, and investigated for nonlinear optical and biological properties (Ghiasuddin et al., 2018).
Chemical Reactivity and Complex Formation
- Hydrazone Formation and Metal Complexes: Research on hydrazones formed from pyridinecarbaldehydes, closely related to the compound , explored their reactivity with metal ions and the properties of the resultant complexes, providing insights into molecular design for sensitive reagents (Odashima & Ishii, 1993).
Polymerization and Material Science
- Polymerization Initiators: A study demonstrated that pyridinecarbaldehyde imines, similar to this compound, can replace bipyridines in atom transfer polymerization, offering versatility and enabling homogeneous reactions (Haddleton et al., 1997).
Biochemical Analysis and Detection Techniques
- Spectrofluorimetric Analysis: A compound closely related to this compound was synthesized and used in the spectrofluorimetric determination of Fe(III) ions, highlighting its potential in biochemical analysis (Cha & Park, 1996).
Mechanism of Action
Target of Action
A structurally similar compound, (2s)-6-(2,4-diamino-6-ethylpyrimidin-5-yl)-2-(3,5-difluorophenyl)-4-(3-methoxypropyl)-2h-1,4-benzoxazin-3(4h)-one, has been reported to target renin . Renin is an enzyme involved in the Renin-Angiotensin System (RAS), which regulates blood pressure and fluid balance in the body.
properties
IUPAC Name |
6-(3,5-difluorophenyl)pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2NO/c13-10-3-9(4-11(14)5-10)12-2-1-8(7-16)6-15-12/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUTZKWZSLBADAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C=O)C2=CC(=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601240790 |
Source
|
| Record name | 6-(3,5-Difluorophenyl)-3-pyridinecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898404-56-3 |
Source
|
| Record name | 6-(3,5-Difluorophenyl)-3-pyridinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898404-56-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(3,5-Difluorophenyl)-3-pyridinecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601240790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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